3-amino-N,2-dimethylbenzamide

• IUPAC Name: 3-amino-N,2-dimethylbenzamide
• InChI: InChI=1S/C9H12N2O/c1-6-7(9(12)11-2)4-3-5-8(6)10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key: OBWSXRKRUNIISS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N)C(=O)NC
• Molecular Formula: C9H12N2O
• DSSTOX Substance ID: DTXSID80588230
• Molecular Weight: 164.20 g/mol
• CAS RN: 926254-13-9

Description

3-Amino-N,2-dimethylbenzamide is a compound that has been the subject of various studies due to its interesting chemical properties and potential applications. While the provided data does not directly discuss 3-amino-N,2-dimethylbenzamide, it does include information on closely related compounds that can offer insights into the behavior and characteristics of similar molecular structures.

Synthesis Analysis

The synthesis of related compounds such as 2-amino-5-cyano-N,3-dimethylbenzamide has been improved by using thionyl chloride instead of phosgene and its derivatives, resulting in good yields. Factors such as the choice of amine (methylamine), reaction temperature, solvent, and different pyridine derivatives have been investigated to optimize the reaction conditions . Similarly, 2-amino-5-chloro-N,3-dimethylbenzamide was synthesized from 7-methylisatin with an overall yield of 62% and a high purity of 99.6%, with optimized process conditions including reaction temperature and reagents ratio for chlorination and oxidation steps .

Molecular Structure Analysis

The molecular structure of compounds similar to 3-amino-N,2-dimethylbenzamide has been characterized using various spectroscopic methods such as 1H NMR, 13C NMR, IR, and GC-MS. For instance, N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide was synthesized and its structure was confirmed by X-ray analysis, highlighting the importance of the N,O-bidentate directing group for potential metal-catalyzed C–H bond functionalization reactions .

Chemical Reactions Analysis

The reactivity of related compounds has been explored in different contexts. For example, 3-aminobenzamide has been shown to act as an inhibitor of poly (ADP-ribose) synthetase, which plays a role in DNA repair mechanisms. This inhibition has been linked to potent anti-inflammatory effects in a model of acute local inflammation . Additionally, 3-aminobenzamide increased baseline sister-chromatid exchange frequencies and acted synergistically with the alkylating agent methyl methanesulfonate to induce exchanges in certain cell types, suggesting its role in DNA damage and repair processes .

Physical and Chemical Properties Analysis

The physical and chemical properties of 3-amino-N,2-dimethylbenzamide can be inferred from the behavior of similar compounds. For instance, the solubility of peptide derivatives in different solvents at elevated temperatures has been studied, which is relevant for peptide couplings in cases where poor solubility of amino components prevents condensation at low temperatures . The stability of these compounds at various temperatures and their ability to undergo specific reactions, such as aminolysis, are crucial for their practical applications in synthesis and medicinal chemistry.

Scientific Research Applications

Chemical Synthesis and Intermediates

• Synthesis of Chemical Compounds : 3-amino-N,2-dimethylbenzamide is synthesized as an intermediate in various chemical compounds. For example, it has been used in the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide from 7-methylisatin, showing a high purity yield (Zhang Zho, 2014). Another study reports its use in improving the synthesis of 2-amino-5-cyano-N,3-dimethylbenzamide (Lin Xue, 2013).

• Characterization and Synthesis of Complex Compounds : Research also includes the synthesis and characterization of compounds like Chloranthraniliprole, where 3-amino-N,2-dimethylbenzamide acts as an intermediate (Zheng Jian-hong, 2012).

Material Science and Imaging

• Serotonin Transporter Imaging Agent : One study involves the synthesis of N,N-dimethyl-2-(2-amino-4-[18F]fluorophenylthio)benzylamine, a serotonin transporter imaging agent, using an intermediate that includes 3-amino-N,2-dimethylbenzamide (G. G. Shiue, P. Fang, C. Shiue, 2003).

• Pathway Analysis in Neural Stem Cells : A proteomic analysis identified targets and pathways of a 2-Aminobenzamide HDAC Inhibitor in Friedreich’s Ataxia patient iPSC-derived Neural Stem Cells, suggesting broader implications in neurodegenerative diseases research (B. Shan, Chunping Xu, Yaoyang Zhang, Tao Xu, J. Gottesfeld, J. Yates, 2014).

Conformational and Structural Studies

• Conformational Analysis : Studies also include the conformational analysis of substituted benzamides, providing insights into molecular interactions and structure (H. Karlsen, P. Kolsaker, C. Romming, E. Uggerud, 2002).

Medicinal Chemistry and Drug Synthesis

• Anticholinesterase Drug : 3-amino-N,2-dimethylbenzamide has been explored in the context of anticholinesterase drugs, indicating its potential medicinal applications (V. B. Prozorovskii, L. V. Pavlova, P. A. Panov, V. Chepurnov, G. A. Sofronov, Yu. Yu. Bonitenko, L. S. Shpilenya, V. Vinogradov, R. G. Glushkov, 2004).

Safety and Hazards

Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes when handling "3-amino-N,2-dimethylbenzamide". Personal protective equipment should be used, and adequate ventilation should be ensured.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 3-amino-N,2-dimethylbenzamide are currently unknown

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . The compound’s lipophilicity (Log Po/w) is predicted to be around 1.53 (iLOGP), indicating moderate lipophilicity, which could impact its bioavailability .